N-[2-(2-phenoxyethoxy)phenyl]isonicotinamide

• Molecular Formula: C20H18N2O3
• Molecular Weight: 334.4 g/mol
• IUPAC Name: N-[2-(2-phenoxyethoxy)phenyl]pyridine-4-carboxamide
• InChI: InChI=1S/C20H18N2O3/c23-20(16-10-12-21-13-11-16)22-18-8-4-5-9-19(18)25-15-14-24-17-6-2-1-3-7-17/h1-13H,14-15H2,(H,22,23)
• InChI Key: ABWGRKFDCLRFQC-UHFFFAOYSA-N
• SMILES: C1=CC=C(C=C1)OCCOC2=CC=CC=C2NC(=O)C3=CC=NC=C3

Description

N-[2-(2-phenoxyethoxy)phenyl]isonicotinamide, commonly known as GW501516, is a synthetic drug that has been extensively studied for its potential application in treating various metabolic disorders. It belongs to the class of peroxisome proliferator-activated receptor delta (PPARδ) agonists and has been shown to have a significant impact on lipid metabolism and glucose homeostasis.

Mechanism of Action

GW501516 activates PPARδ, which is a nuclear receptor that regulates the expression of genes involved in lipid and glucose metabolism. It increases the expression of genes involved in fatty acid oxidation and glucose uptake, while decreasing the expression of genes involved in lipogenesis and gluconeogenesis.
Biochemical and Physiological Effects:
GW501516 has been shown to have a significant impact on lipid metabolism and glucose homeostasis. It increases insulin sensitivity, reduces plasma triglycerides and LDL cholesterol, and increases HDL cholesterol levels. It also improves endurance and exercise performance by increasing the expression of genes involved in oxidative metabolism and mitochondrial biogenesis.

Advantages and Limitations for Lab Experiments

GW501516 has several advantages for lab experiments, including its potency, selectivity, and ease of use. However, it also has some limitations, including its potential toxicity and off-target effects.

Future Directions

There are several future directions for research on GW501516, including its potential application in treating metabolic disorders, its impact on mitochondrial function, and its potential as a performance-enhancing drug. Additionally, further research is needed to determine its long-term safety and potential side effects.
Conclusion:
In conclusion, GW501516 is a synthetic drug that has been extensively studied for its potential application in treating various metabolic disorders. It activates PPARδ, which regulates the expression of genes involved in lipid and glucose metabolism, and has been shown to have a significant impact on lipid metabolism and glucose homeostasis. While it has several advantages for lab experiments, further research is needed to determine its long-term safety and potential side effects.

Synthesis Methods

The synthesis of GW501516 involves several steps, including the reaction of 4-bromo-2-fluoronitrobenzene with magnesium to form a Grignard reagent, which is then reacted with isonicotinic acid to obtain 2-(2-nitrophenyl)isonicotinic acid. The nitro group is then reduced to an amine group, which is then reacted with 2-(2-phenoxyethoxy)benzoyl chloride to obtain GW501516.

Scientific Research Applications

GW501516 has been extensively studied for its potential application in treating various metabolic disorders, including obesity, diabetes, dyslipidemia, and cardiovascular disease. It has been shown to have a significant impact on lipid metabolism and glucose homeostasis by activating PPARδ, which regulates the expression of genes involved in lipid and glucose metabolism.